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Compound of Interest

Compound Name: m-PEG10-azide

Cat. No.: B609230 Get Quote

An In-depth Technical Guide to the Safe Handling of m-PEG10-azide

This guide provides comprehensive safety and handling precautions for m-PEG10-azide,

intended for researchers, scientists, and drug development professionals. Adherence to these

guidelines is crucial to ensure personal safety and maintain the integrity of the product during

laboratory use.

Hazard Identification and Classification
m-PEG10-azide is classified as a substance with acute oral toxicity and is very toxic to aquatic

life with long-lasting effects.[1]

GHS Classification:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
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P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Physicochemical and Toxicological Data
While specific quantitative toxicological data such as LD50 values are not readily available in

the public domain, the classification provides a clear indication of the potential hazards.

Property Data Reference

Molecular Formula C21H43N3O10

Molecular Weight 497.59 g/mol

Appearance To be determined

Purity >95%

Solubility
Soluble in Water, DMSO, and

DMF

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Aquatic Toxicity Category 1 (Very toxic)

Experimental Protocols: Safe Handling and Storage
Adherence to strict laboratory protocols is essential when working with m-PEG10-azide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b609230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat. Ensure skin contact is prevented by

keeping a safe distance or wearing suitable protective clothing.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of dust, vapors, or mist.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory area.

Use non-metal spatulas and equipment to prevent the formation of shock-sensitive metal

azides.

Avoid mixing with strong acids or alkalis, strong oxidizing or reducing agents, and

halogenated solvents.

Storage
As a solid (powder): Store at -20°C in a tightly sealed container.

In solvent: Store at -80°C.

Keep the container in a cool, well-ventilated, and dry place.

Protect from direct sunlight and sources of ignition.

If preparing stock solutions, it is recommended to store them as aliquots in tightly sealed

vials at -20°C for up to one month.
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Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a physician

or poison control center.

In Case of Skin Contact: Immediately remove contaminated clothing and rinse the skin

thoroughly with large amounts of water. Call a physician.

In Case of Eye Contact: Immediately flush eyes with large amounts of water, removing

contact lenses if present. Separate eyelids to ensure adequate flushing and promptly call a

physician.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen or

cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.

Accidental Release Measures
Wear full personal protective equipment.

Ensure adequate ventilation.

Prevent the product from entering drains or water courses.

For liquid spills, absorb with a non-combustible material such as diatomite or universal

binders.

Collect the spilled material and contaminated absorbent into a suitable container for

disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.

Disposal
Dispose of m-PEG10-azide and its container at an approved waste disposal plant.
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Do not dispose of it with acidic wastes, as this can generate highly toxic and explosive

hydrazoic acid.

Azide-containing waste should be collected separately and clearly labeled.

Reactivity and Stability
Chemical Stability: m-PEG10-azide is stable under recommended storage conditions.

Incompatible Materials: Avoid contact with strong acids, strong alkalis, strong oxidizing

agents, and strong reducing agents.

Hazardous Decomposition Products: Under fire conditions, it may decompose and emit toxic

fumes.

Visualization of Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of m-PEG10-azide from

receipt to disposal.
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Caption: Workflow for the safe handling of m-PEG10-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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